Cas no 524957-27-5 (Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)-)

• Product Name: Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)-
• CAS No: 524957-27-5
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• CID: 1577848
• PubChem ID: 16642514
• Update Time: 2025-10-29

Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)-
• 3-chloro-4-(1,1-dioxo-1,2-thiazolidin-2-yl)aniline
• G22968
• 2-(4-amino-2-chlorophenyl)-1lambda6,2-thiazolidine-1,1-dione
• NS-03585
• MFCD09261788
• AKOS000163925
• EN300-6744129
• 2-(4-Amino-2-chlorophenyl)isothiazolidine 1,1-dioxide
• 2-(4-AMINO-2-CHLOROPHENYL)-1??,2-THIAZOLIDINE-1,1-DIONE
• 2-(4-amino-2-chlorophenyl)-1$l^{6},2-thiazolidine-1,1-dione
• 524957-27-5

• Inchi： 1S/C9H11ClN2O2S/c10-8-6-7(11)2-3-9(8)12-4-1-5-15(12,13)14/h2-3,6H,1,4-5,11H2
• InChI Key： ZTIQKZZBVIWJBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCCS1(=O)=O)N

Computed Properties

• Exact Mass: 246.02313
• Monoisotopic Mass: 246.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4

Additional information on Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)-

Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- (CAS No. 524957-27-5): A Comprehensive Overview in Modern Chemical Biology

Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)-, identified by its CAS number 524957-27-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of diverse chemical functionalities, making it a subject of intense study for its potential applications in drug development and synthetic chemistry.

The molecular architecture of Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- incorporates a benzene ring substituted with an amine group at the 3-position and a chloro group at the 4-position. Additionally, the presence of a 1,1-dioxido-2-isothiazolidinyloxy moiety at the 4-position introduces unique reactivity and binding properties. This structural complexity not only makes the compound a versatile intermediate in organic synthesis but also opens up possibilities for its use in designing novel bioactive molecules.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. The isothiazolidinyloxy group in Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- is particularly noteworthy as it has been shown to enhance the binding affinity and selectivity of molecules towards various biological targets. This feature has made it an attractive scaffold for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The ability of Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- to interact with kinase active sites has been explored in several preclinical studies. These studies have demonstrated that derivatives of this compound can effectively inhibit the activity of specific kinases, thereby offering a promising avenue for the development of targeted therapies.

The synthesis of Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it possible to access this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The pharmacological profile of Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- has been thoroughly investigated in various cellular and animal models. Initial studies have revealed that this compound exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its ability to inhibit certain enzymes implicated in pain perception has led to interest in its potential as an analgesic agent.

The safety profile of Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

The development of novel drug candidates often involves iterative optimization processes to enhance efficacy and minimize toxicity. In the case of Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)-, ongoing research aims to modify its structure to improve its pharmacokinetic properties. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying analogs that exhibit enhanced potency and selectivity while maintaining a favorable safety profile.

The role of computational chemistry in understanding the behavior of complex molecules like Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These computational approaches are complementing experimental data by predicting binding affinities and identifying key interaction sites.

The future prospects for Benzenamine, 3-chloro-4-(1,1-dioxido-2-isothiazolidinyl)- are bright given its multifaceted potential applications. As research continues to uncover new biological activities and synthetic strategies are refined to improve accessibility, this compound is poised to play a significant role in next-generation therapeutics. Its unique structural features make it a valuable tool for chemists and biologists alike who are striving to develop innovative solutions for complex diseases.